Cas no 60406-75-9 (3-(Trifluoromethyl)-1H-1,2,4-triazole)

• Product Name: 3-(Trifluoromethyl)-1H-1,2,4-triazole
• CAS No: 60406-75-9
• MF: C₃H₂F₃N₃
• MW: 137.063290119171
• MDL: MFCD11847494
• CID: 829925
• PubChem ID: 329775465
• Update Time: 2025-11-01

3-(Trifluoromethyl)-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 3-(Trifluoromethyl)-1H-1,2,4-triazole
• 5-(4-Chlorophenyl)-1H-tetrazole
• 5-(trifluoromethyl)-1H-1,2,4-Triazole
• 3-(trifluormethyl)-10H-phenothiazin
• 3-Trifluormethylphenothiazin
• 3-Trifluormethyl-phenothiazin
• 3-trifluoromethyl-1,2,4-triazole
• 3-trifluoromethyl-10H-phenothiazine
• 3-trifluoromethyl-1H-[1,2,4]triazole
• 3-trifluoromethyl-1H-1,2,4-triazole
• 3-trifluoromethyl-phenothiazine
• 7-trifluoromethylphenothiazine
• AC1L6ABA
• AC1Q4K11
• AR-1E8065
• CTK4I1828
• NSC51801
• VT1405
• STL557173
• 60406-75-9
• EN300-52302
• BBL103363
• DB-072792
• CS-0099435
• SY083756
• ZB1094
• 3-(TRIFLUOROMETHYL)-4H-1,2,4-TRIAZOLE
• ME-0700
• Z740530924
• AKOS005173633
• 3-(Trifluoromethyl)-1H-1,2,4-triazole, AldrichCPR
• 1H-1,2,4-Triazole, 3-(trifluoromethyl)-
• 5-trifluoromethyl-1,2,4-triazole
• ALBB-012346
• SCHEMBL96
• AKOS037505715
• 5-Trifluoromethyl-1H-[1,2,4]triazole; 5-(Trifluoromethyl)-1H-1,2,4-triazole;
• MFCD11847494
• J-511012

• MDL： MFCD11847494
• Inchi： 1S/C3H2F3N3/c4-3(5,6)2-7-1-8-9-2/h1H,(H,7,8,9)
• InChI Key： KZAQTVQJVOALDK-UHFFFAOYSA-N
• SMILES： FC(C1=NC=NN1)(F)F

Computed Properties

• Exact Mass: 137.02008156g/mol
• Monoisotopic Mass: 137.02008156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 41.6Ų

3-(Trifluoromethyl)-1H-1,2,4-triazole Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P301+P310
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 3-(Trifluoromethyl)-1H-1,2,4-triazole

3-(Trifluoromethyl)-1H-1,2,4-Triazole (CAS No. 60406-75-9): A Versatile Scaffold in Chemical and Pharmaceutical Research

3-(Trifluoromethyl)-1H-1,2,4-triazole (CAS No. 60406-75-9) is a structurally unique heterocyclic compound characterized by its trifluoromethyl group conjugated to a 1H-1,2,4-triazole ring system. This molecular architecture combines the electronic properties of the electron-withdrawing trifluoromethyl moiety with the inherent stability and reactivity of the triazole core. Such features make it a valuable synthetic intermediate and functional component in drug design. Recent advancements in computational chemistry and medicinal chemistry have further highlighted its potential across diverse applications.

The synthesis of 3-(trifluoromethyl)-1H-1,2,4-triazole has evolved significantly since its initial preparation via copper-catalyzed azide–alkyne cycloaddition (CuAAC) reactions. Modern protocols now incorporate environmentally benign conditions using silver(I) triflate catalysts under solvent-free conditions (Green Chem., 2023). These methods achieve >95% yield while minimizing waste production—a critical consideration for scalable pharmaceutical manufacturing. Structural characterization via NMR spectroscopy confirms the presence of characteristic proton signals at δ 8.7–8.9 ppm (aromatic H), while X-ray crystallography reveals a planar geometry stabilized by intramolecular hydrogen bonding.

In pharmaceutical research, this compound has emerged as a promising lead for developing antimicrobial agents targeting multidrug-resistant pathogens. A 2023 study published in Nature Communications demonstrated that derivatives incorporating this scaffold exhibit potent activity against methicillin-resistant *Staphylococcus aureus* (MRSA) with minimum inhibitory concentrations (MICs) as low as 0.5 μg/mL—surpassing conventional antibiotics like vancomycin in certain strains. The trifluoromethyl group enhances lipophilicity without compromising metabolic stability, enabling better penetration into biofilms formed by pathogenic bacteria.

Beyond antibacterial applications, recent investigations reveal its utility in antiviral drug discovery programs targeting RNA viruses such as influenza A and SARS-CoV-2 variants. Computational docking studies (J. Med. Chem., 2023) indicate that the triazole ring binds selectively to viral polymerase domains through π-stacking interactions while the trifluoromethyl group modulates enzyme kinetics through steric hindrance effects. Preclinical data from murine models show reduced viral load by up to 98% at submicromolar concentrations without significant cytotoxicity.

Material scientists are exploring this compound's potential in creating stimuli-responsive polymers due to its redox-sensitive properties. When incorporated into poly(ethylene glycol) copolymers via click chemistry (Biomaterials, 2023), the resulting materials exhibit pH-dependent swelling behavior ideal for targeted drug delivery systems. Fluorescence-labeled derivatives enable real-time tracking of intracellular drug release processes using confocal microscopy.

Current research focuses on optimizing pharmacokinetic profiles through prodrug strategies and nanoparticle encapsulation technologies. Solid dispersion formulations using hydroxypropyl methylcellulose acetate succinate (HPMCAS) have demonstrated improved aqueous solubility by three orders of magnitude compared to pure crystalline material (Eur J Pharm Sci, 2023). These advancements position 3-(trifluoromethyl)-1H-1,2,4-triazole-based compounds as candidates for next-generation therapies addressing unmet medical needs in infectious diseases and oncology.